Styrene oxide Styrene oxide Styrene oxide is a clear colorless straw-colored liquid with a sweet pleasant odor. (NTP, 1992)
Styrene oxide is an epoxide that is oxirane in which one of the hydrogens has been replaced by a phenyl group. It has a role as a human xenobiotic metabolite. It derives from a hydride of a styrene.
Styrene oxide, also known as phenyloxirane or epoxystyrene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Styrene oxide can be converted into styrene.
Brand Name: Vulcanchem
CAS No.: 96-09-3
VCID: VC21122376
InChI: InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2
SMILES: C1C(O1)C2=CC=CC=C2
Molecular Formula: C8H8O
C6H5CHCH2O
C8H8O
Molecular Weight: 120.15 g/mol

Styrene oxide

CAS No.: 96-09-3

Cat. No.: VC21122376

Molecular Formula: C8H8O
C6H5CHCH2O
C8H8O

Molecular Weight: 120.15 g/mol

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Styrene oxide - 96-09-3

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Description Styrene oxide is a clear colorless straw-colored liquid with a sweet pleasant odor. (NTP, 1992)
Styrene oxide is an epoxide that is oxirane in which one of the hydrogens has been replaced by a phenyl group. It has a role as a human xenobiotic metabolite. It derives from a hydride of a styrene.
Styrene oxide, also known as phenyloxirane or epoxystyrene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Styrene oxide can be converted into styrene.
CAS No. 96-09-3
Molecular Formula C8H8O
C6H5CHCH2O
C8H8O
Molecular Weight 120.15 g/mol
IUPAC Name 2-phenyloxirane
Standard InChI InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2
Standard InChI Key AWMVMTVKBNGEAK-UHFFFAOYSA-N
SMILES C1C(O1)C2=CC=CC=C2
Canonical SMILES C1C(O1)C2=CC=CC=C2
Boiling Point 381 °F at 760 mm Hg (NTP, 1992)
194.1 °C
194 °C
381°F
Colorform Colorless to pale straw-colored liquid
Flash Point 175 °F (NTP, 1992)
165 °F (74 °C) (Open cup)
76 °C c.c.
175°F
Melting Point -35 °F (NTP, 1992)
-35.6 °C
-36.7 °C
-35°F

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